Cas no 937601-39-3 (6-propyl-4-(trifluoromethyl)pyridin-2-ol)

• Product Name: 6-propyl-4-(trifluoromethyl)pyridin-2-ol
• CAS No: 937601-39-3
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD08443946
• CID: 4666281
• PubChem ID: 18526012
• Update Time: 2025-05-20

6-propyl-4-(trifluoromethyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-PROPYL-4-(TRIFLUOROMETHYL)-2-PYRIDINOL
• 2(1H)-Pyridinone, 6-propyl-4-(trifluoromethyl)-
• 2-Hydroxy-6-(prop-1-yl)-4-(trifluoromethyl)pyridine
• CS-0361054
• 937601-39-3
• MFCD08443946
• 5W-0931
• AKOS005070760
• 6-propyl-4-(trifluoromethyl)-1H-pyridin-2-one
• 6-Propyl-4-(trifluoromethyl)pyridin-2(1H)-one
• 6-propyl-4-(trifluoromethyl)pyridin-2-ol

• MDL： MFCD08443946
• Inchi： 1S/C9H10F3NO/c1-2-3-7-4-6(9(10,11)12)5-8(14)13-7/h4-5H,2-3H2,1H3,(H,13,14)
• InChI Key： KIPUZHQWADBGHG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1)CCC)=O)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 75-77°C

6-propyl-4-(trifluoromethyl)pyridin-2-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 6-propyl-4-(trifluoromethyl)pyridin-2-ol

Introduction to 6-propyl-4-(trifluoromethyl)pyridin-2-ol (CAS No. 937601-39-3)

6-propyl-4-(trifluoromethyl)pyridin-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 937601-39-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic chemical structure that is widely recognized for its diverse biological activities and industrial applications. The presence of both propyl and trifluoromethyl substituents in its molecular framework imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 6-propyl-4-(trifluoromethyl)pyridin-2-ol encompasses a pyridine ring substituted at the 4-position with a trifluoromethyl group and at the 2-position with a hydroxyl group, further modified by a propyl chain at the 6-position. This specific arrangement of functional groups contributes to its reactivity and potential utility in medicinal chemistry. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. The hydroxyl group at the 2-position provides a site for further derivatization, allowing for the creation of more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those featuring fluorinated moieties. The introduction of fluorine atoms into organic molecules can significantly alter their electronic properties, leading to improved bioavailability and reduced susceptibility to enzymatic degradation. 6-propyl-4-(trifluoromethyl)pyridin-2-ol represents an intriguing candidate for further investigation due to its structural features and the potential synergistic effects of its substituents.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Pyridine-based compounds have been extensively studied for their role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The trifluoromethyl group enhances lipophilicity, which can improve membrane permeability and cellular uptake, while the hydroxyl group offers a versatile site for chemical modification. These characteristics make 6-propyl-4-(trifluoromethyl)pyridin-2-ol a promising scaffold for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of small molecules with biological targets with unprecedented accuracy. Molecular docking studies have shown that 6-propyl-4-(trifluoromethyl)pyridin-2-ol can interact with several key enzymes and receptors implicated in human diseases. For instance, preliminary simulations suggest that it may bind to enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

The agrochemical industry has also recognized the potential of pyridine derivatives as active ingredients in pesticides and herbicides. The structural features of 6-propyl-4-(trifluoromethyl)pyridin-2-ol contribute to its efficacy as an agrochemical by enhancing its stability under environmental conditions and improving its interaction with biological targets in pests. This has led to interest in developing new formulations that incorporate this compound as an active ingredient.

From a synthetic chemistry perspective, 6-propyl-4-(trifluoromethyl)pyridin-2-ol serves as an important intermediate for constructing more complex molecules. Its versatile structure allows chemists to introduce additional functional groups or modify existing ones through various organic reactions. This flexibility is crucial for developing libraries of compounds with diverse pharmacological profiles for high-throughput screening.

The industrial production of 6-propyl-4-(trifluoromethyl)pyridin-2-ol requires careful optimization to ensure high yield and purity. Advances in catalytic processes have enabled more efficient synthesis routes, reducing costs and environmental impact. These improvements are essential for scaling up production while maintaining quality standards required for pharmaceutical applications.

Regulatory considerations play a significant role in the development and commercialization of new chemical entities like 6-propyl-4-(trifluoromethyl)pyridin-2-ol. Compliance with international standards ensures safety and efficacy before these compounds can be used in humans or animals. Ongoing research aims to streamline regulatory pathways through innovative methodologies that validate drug candidates more efficiently.

The future prospects of 6-propyl-4-(trifluoromethyl)pyridin-2-ol are promising, with ongoing studies exploring its potential in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate discoveries and lead to new treatments for unmet medical needs. As research progresses, this compound may emerge as a key player in next-generation therapeutics.